6α-Methylprednisolone 21-Hemisuccinate
6α-Methylprednisolone 21-Hemisuccinate
Methylprednisolone Sodium Succinate is the sodium succinate salt of a synthetic glucocorticoid receptor agonist with immunosuppressive and anti-inflammatory effects. Methylprednisolone sodium succinate is converted into active prednisolone in the body, which activates glucocorticoid receptor mediated gene expression. This includes inducing synthesis of anti-inflammatory protein IkappaB-alpha and inhibiting synthesis of nuclear factor kappaB (NF-kappaB). As a result, proinflammatory cytokine production such as IL-1, IL-2 and IL-6 is down-regulated and cytotoxic T-lymphocyte activation is inhibited. Therefore, an overall reduction in chronic inflammation and autoimmune reactions may be achieved.
Methylprednisolone succinate is a corticosteroid hormone and a hemisuccinate.
A water-soluble ester of methylprednisolone used for cardiac, allergic, and hypoxic emergencies.
Methylprednisolone succinate is a corticosteroid hormone and a hemisuccinate.
A water-soluble ester of methylprednisolone used for cardiac, allergic, and hypoxic emergencies.
Brand Name:
Vulcanchem
CAS No.:
2921-57-5
VCID:
VC0124489
InChI:
InChI=1S/C26H34O8/c1-14-10-16-17-7-9-26(33,20(29)13-34-22(32)5-4-21(30)31)25(17,3)12-19(28)23(16)24(2)8-6-15(27)11-18(14)24/h6,8,11,14,16-17,19,23,28,33H,4-5,7,9-10,12-13H2,1-3H3,(H,30,31)/t14-,16-,17-,19-,23+,24-,25-,26-/m0/s1
SMILES:
CC1CC2C3CCC(C3(CC(C2C4(C1=CC(=O)C=C4)C)O)C)(C(=O)COC(=O)CCC(=O)O)O
Molecular Formula:
C26H34O8
Molecular Weight:
474.5 g/mol
6α-Methylprednisolone 21-Hemisuccinate
CAS No.: 2921-57-5
Reference Standards
VCID: VC0124489
Molecular Formula: C26H34O8
Molecular Weight: 474.5 g/mol
CAS No. | 2921-57-5 |
---|---|
Product Name | 6α-Methylprednisolone 21-Hemisuccinate |
Molecular Formula | C26H34O8 |
Molecular Weight | 474.5 g/mol |
IUPAC Name | 4-[2-[(6S,8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-6,10,13-trimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]-4-oxobutanoic acid |
Standard InChI | InChI=1S/C26H34O8/c1-14-10-16-17-7-9-26(33,20(29)13-34-22(32)5-4-21(30)31)25(17,3)12-19(28)23(16)24(2)8-6-15(27)11-18(14)24/h6,8,11,14,16-17,19,23,28,33H,4-5,7,9-10,12-13H2,1-3H3,(H,30,31)/t14-,16-,17-,19-,23+,24-,25-,26-/m0/s1 |
Standard InChIKey | IMBXEJJVJRTNOW-XYMSELFBSA-N |
Isomeric SMILES | C[C@H]1C[C@H]2[C@@H]3CC[C@@]([C@]3(C[C@@H]([C@@H]2[C@@]4(C1=CC(=O)C=C4)C)O)C)(C(=O)COC(=O)CCC(=O)O)O |
SMILES | CC1CC2C3CCC(C3(CC(C2C4(C1=CC(=O)C=C4)C)O)C)(C(=O)COC(=O)CCC(=O)O)O |
Canonical SMILES | CC1CC2C3CCC(C3(CC(C2C4(C1=CC(=O)C=C4)C)O)C)(C(=O)COC(=O)CCC(=O)O)O |
Appearance | Powder |
Description | Methylprednisolone Sodium Succinate is the sodium succinate salt of a synthetic glucocorticoid receptor agonist with immunosuppressive and anti-inflammatory effects. Methylprednisolone sodium succinate is converted into active prednisolone in the body, which activates glucocorticoid receptor mediated gene expression. This includes inducing synthesis of anti-inflammatory protein IkappaB-alpha and inhibiting synthesis of nuclear factor kappaB (NF-kappaB). As a result, proinflammatory cytokine production such as IL-1, IL-2 and IL-6 is down-regulated and cytotoxic T-lymphocyte activation is inhibited. Therefore, an overall reduction in chronic inflammation and autoimmune reactions may be achieved. Methylprednisolone succinate is a corticosteroid hormone and a hemisuccinate. A water-soluble ester of methylprednisolone used for cardiac, allergic, and hypoxic emergencies. |
Related CAS | 2375-03-3 (mono-hydrochloride salt) |
Synonyms | 6 alpha-Methylprednisolone Sodium Hemisuccinate A-MethaPred Hemisuccinate, Methylprednisolone Methylprednisolone Hemisuccinate Methylprednisolone Hemisuccinate Monosodium Salt Methylprednisolone Sodium Hemisuccinate Methylprednisolone Sodium Succinate Methylprednisolone Succinate Sodium Hemisuccinate, Methylprednisolone Sodium Succinate, Methylprednisolone Solu-Medrol Solumedrol Succinate, Methylprednisolone Urbason-Soluble UrbasonSoluble |
PubChem Compound | 16923 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume